Cas no 64295-09-6 (Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-)

• Product Name: Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-
• CAS No: 64295-09-6
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 505850
• PubChem ID: 33680
• Update Time: 2025-04-19

Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-
• 2-chloro-N-[(5-chloro-2-ethoxyphenyl)methyl]-N-(2-chloroethyl)ethanamine
• 5-Chloro-N,N-bis(2-chloroethyl)-2-ethoxybenzenemethanamine
• DTXSID70214516
• Benzenemethanamine, 5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-
• 64295-09-6

• Inchi： 1S/C13H18Cl3NO/c1-2-18-13-4-3-12(16)9-11(13)10-17(7-5-14)8-6-15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key： RIQSOSWVKQYPER-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CC1C=C(C=CC=1OCC)Cl

Computed Properties

• Exact Mass: 309.04564
• Monoisotopic Mass: 309.045397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.221
• Boiling Point: 321.5°C at 760 mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.536
• PSA: 12.47